Cas no 1813565-37-5 (benzyl N-[(furan-2-yl)methyl]-N-(prop-2-yn-1-yl)carbamate)

• Product Name: benzyl N-[(furan-2-yl)methyl]-N-(prop-2-yn-1-yl)carbamate
• CAS No: 1813565-37-5
• MF: C₁₆H₁₅NO₃
• MW: 269.295204401016
• CID: 5843485
• PubChem ID: 165913112
• Update Time: 2025-08-03

benzyl N-[(furan-2-yl)methyl]-N-(prop-2-yn-1-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[(furan-2-yl)methyl]-N-(prop-2-yn-1-yl)carbamate
• EN300-7021437
• 1813565-37-5

• Inchi： 1S/C16H15NO3/c1-2-10-17(12-15-9-6-11-19-15)16(18)20-13-14-7-4-3-5-8-14/h1,3-9,11H,10,12-13H2
• InChI Key： QYJJKYOPRRJBQJ-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N(CC#C)CC1=CC=CO1)=O

Computed Properties

• Exact Mass: 269.10519334g/mol
• Monoisotopic Mass: 269.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 42.7Ų

Additional information on benzyl N-[(furan-2-yl)methyl]-N-(prop-2-yn-1-yl)carbamate

Professional Introduction to Benzyl N-[(furan-2-yl)methyl]-N-(prop-2-yn-1-yl)carbamate (CAS No. 1813565-37-5)

Benzyl N-[(furan-2-yl)methyl]-N-(prop-2-yn-1-yl)carbamate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. With a Chemical Abstracts Service (CAS) number of 1813565-37-5, this molecule represents a unique combination of structural features that make it a promising candidate for various applications, particularly in the development of novel therapeutic agents and agrochemicals. The compound's structure incorporates both furan and propargyl moieties, which are known for their versatile reactivity and biological significance.

The furan ring, a five-membered heterocyclic aromatic ring containing an oxygen atom, is a common structural motif in many natural products and bioactive molecules. Its presence in Benzyl N-[(furan-2-yl)methyl]-N-(prop-2-yn-1-yl)carbamate suggests potential interactions with biological targets such as enzymes and receptors. The oxygen atom in the furan ring can participate in hydrogen bonding, making it an excellent scaffold for designing molecules with specific binding properties.

The second key structural feature is the propargyl group, which is an alkyne derivative characterized by a triple bond between two carbon atoms. The propargyl group is highly reactive and can undergo various chemical transformations, including cycloadditions, nucleophilic additions, and metal-catalyzed reactions. These properties make it an invaluable tool for constructing complex molecular architectures and for the development of synthetic strategies.

In recent years, there has been growing interest in the use of heterocyclic compounds in drug discovery due to their ability to mimic natural products and their potential to interact with biological systems in unique ways. Benzyl N-[(furan-2-yl)methyl]-N-(prop-2-yn-1-yl)carbamate exemplifies this trend, as its structure combines the advantageous features of both furan and propargyl moieties.

The compound's potential applications extend to the field of agrochemicals, where its structural features may contribute to the development of novel pesticides or herbicides. The reactivity of the propargyl group allows for the introduction of various functional groups, enabling the design of molecules with tailored biological activities. Additionally, the presence of the furan ring may enhance the compound's bioavailability and stability under environmental conditions.

The synthesis of Benzyl N-[(furan-2-yl)methyl]-N-(prop-2-yn-1-yl)carbamate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of key intermediates such as furan derivatives and propargyl-containing compounds. These intermediates are then coupled using palladium-catalyzed cross-coupling reactions or other transition-metal-catalyzed processes to form the desired carbamate linkage.

The role of catalysis in the synthesis of this compound is particularly noteworthy. Transition-metal catalysts, such as palladium and copper complexes, play a crucial role in facilitating key transformations while maintaining high selectivity. This approach not only improves the efficiency of the synthesis but also reduces waste generation, aligning with green chemistry principles.

Evaluation of Benzyl N-[(furan-2-yl)methyl]-N-(prop-2-yne)-1-carbamate in biological assays has revealed its potential as a lead compound for further drug development. Preliminary studies have shown that derivatives of this molecule exhibit interesting pharmacological properties, including antimicrobial and anti-inflammatory activities. These findings underscore the importance of exploring structurally diverse molecules as starting points for therapeutic innovation.

The compound's unique structural features also make it an attractive candidate for mechanistic studies in organic chemistry. Understanding how the interplay between the furan and propargyl moieties influences reactivity can provide valuable insights into molecular design principles. Such knowledge can be applied to develop new synthetic strategies and to optimize existing ones for more efficient production of complex organic molecules.

In conclusion, Benzyl N-[furan-2-yyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyymethyl]-N-()carbamate (CAS No. 1813565-37.^{>5) represents a fascinating example of how structural complexity can be leveraged to develop novel materials with significant applications in pharmaceuticals and agrochemicals. Its synthesis highlights modern advances in organic chemistry, while its potential biological activities open up exciting avenues for future research.}